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Compound of Interest

Compound Name: Fast Yellow AB

Cat. No.: B1208955

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fast Yellow AB, a synthetic azo dye, was historically used as a food colorant (E105).[1] Due to
toxicological concerns, its use in food products has been discontinued in many regions.[1]
However, its well-defined chemical properties make it a suitable analytical reference standard
for various applications, including the development and validation of analytical methodologies.
[2] This application note provides a detailed protocol for the use of Fast Yellow AB as an
analytical standard in High-Performance Liquid Chromatography (HPLC) for the quantification
of azo dyes in various sample matrices.

Fast Yellow AB is available as an analytical standard with a purity of 297.0% as determined by
HPLC.[3] Its chemical structure and properties are well-characterized, ensuring reliability and
consistency in analytical testing.

Chemical and Physical Properties of Fast Yellow AB:
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Property Value Reference
Chemical Formula C12H11N306S2 [1]14]
Molecular Weight 357.36 g/mol [1][4]

CAS Number 2706-28-7 [4]

2-amino-5-[(E)-(4-

IUPAC Name sulfophenyl)diazenyllbenzenes  [1][4]
ulfonic acid

Appearance Bright yellow to orange powder

Solubility Soluble in water [3]

Experimental Protocols

This section details the necessary protocols for using Fast Yellow AB as an analytical standard
for HPLC analysis.

Preparation of Standard Solutions

Objective: To prepare accurate concentrations of Fast Yellow AB standard for calibration.

Materials:

Fast Yellow AB analytical standard

Deionized water, HPLC grade

Volumetric flasks (10 mL, 50 mL, 100 mL)

Analytical balance
Procedure:

e Primary Stock Solution (1000 pg/mL): Accurately weigh 100 mg of Fast Yellow AB analytical
standard and transfer it to a 100 mL volumetric flask. Dissolve the standard in approximately
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50 mL of deionized water and then dilute to the mark with deionized water. Mix thoroughly.
This solution should be stored in a dark, refrigerated container.

 Intermediate Stock Solution (100 pg/mL): Pipette 10 mL of the primary stock solution into a
100 mL volumetric flask and dilute to the mark with deionized water.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
intermediate stock solution with deionized water in 10 mL volumetric flasks to achieve the
desired concentrations for the calibration curve (e.g., 0.5, 1, 2.5, 5, 10, and 20 pg/mL).

Sample Preparation (Example for a Beverage Sample)

Objective: To extract and prepare a beverage sample for HPLC analysis.
Materials:

e Beverage sample

e Solid Phase Extraction (SPE) cartridges (C18, 500 mg)

e Methanol, HPLC grade

e Ammonium acetate

e Deionized water, HPLC grade

e Syringe filters (0.45 um)

Procedure:

o Degas carbonated beverage samples by sonication for 15-20 minutes.

o Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized
water.

o Accurately measure 10 mL of the beverage sample and pass it through the conditioned SPE
cartridge.
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e Wash the cartridge with 5 mL of deionized water to remove sugars and other polar
interferences.

o Elute the retained analytes with 5 mL of methanol.
o Evaporate the eluate to dryness under a gentle stream of nitrogen.
o Reconstitute the residue in 1 mL of the initial mobile phase.

« Filter the reconstituted sample through a 0.45 pm syringe filter before injection into the HPLC
system.

HPLC Method

Objective: To provide a robust HPLC method for the separation and quantification of Fast
Yellow AB. This method is based on established protocols for the analysis of similar water-
soluble azo dyes.

Instrumentation:

o HPLC system with a gradient pump, autosampler, and a photodiode array (PDA) or UV-Vis
detector.

e Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 um particle size).

Chromatographic Conditions:
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Parameter Condition
Mobile Phase A 20 mM Ammonium acetate in water
Mobile Phase B Acetonitrile

0-2 min: 5% B; 2-15 min: 5-30% B; 15-20 min;

Gradient 30-50% B; 20-22 min: 50-5% B; 22-25 min: 5%
B

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 420 nm

Injection Volume 20 pL

Data Presentation

The following tables summarize the expected quantitative data from the validation of the HPLC
method using Fast Yellow AB as an analytical standard.

Table 1: Linearity Data

Concentration (ug/mL) Peak Area (mAU*s)

0.5 [Insert representative data]
1.0 [Insert representative data]
2.5 [Insert representative data]
5.0 [Insert representative data]
10.0 [Insert representative data]
20.0 [Insert representative data]
Correlation Coefficient (r?) >0.999

Linear Range 0.5 - 20 pg/mL
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Table 2: System Suitability Parameters

Parameter Acceptance Criteria Observed Value
Tailing Factor (T) T<2 [Insert representative data]
Theoretical Plates (N) N > 2000 [Insert representative data]

Relative Standard Deviation

<2% [Insert representative data]
(RSD) of Peak Area (n=6)

Table 3: Method Validation Summary

Parameter Result
Limit of Detection (LOD) [Insert representative data, e.g., ~0.1 pg/mL]
Limit of Quantification (LOQ) [Insert representative data, e.g., ~0.3 pg/mL]
Accuracy (% Recovery) 98 - 102%
Precision (% RSD) <2%

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of using
an analytical standard in HPLC analysis.

Caption: Experimental workflow for HPLC analysis.

Caption: Role of an analytical standard in HPLC quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Standard for HPLC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208955#fast-yellow-ab-as-an-analytical-standard-
for-hplc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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